Pepluanin A

• Molecular Formula: C43H51NO15
• Molecular Weight: 821.9 g/mol
• InChI: InChI=1S/C43H51NO15/c1-23-18-19-41(8,9)38(58-40(51)31-17-14-20-44-21-31)35(55-27(5)47)34(54-26(4)46)24(2)33(53-25(3)45)32-37(57-39(50)30-15-12-11-13-16-30)42(10,59-29(7)49)22-43(32,52)36(23)56-28(6)48/h11-21,23,32-38,52H,2,22H2,1,3-10H3/b19-18+/t23-,32-,33-,34-,35+,36-,37+,38?,42+,43+/m0/s1
• InChIKey: SHDZRELSKRRBMR-DZIGQBQGSA-N

Pepluanin A: P-gp Inhibitor Overview

Pepluanin A (CAS: 670257-89-3) is a macrocyclic jatrophane diterpenoid isolated from Euphorbia peplus L. [1]. It is a natural product primarily recognized for its potent inhibitory activity against P-glycoprotein (P-gp), a key efflux transporter in multidrug resistance (MDR) [2]. This activity positions it as a crucial tool for studying MDR reversal in cancer research [3]. Its molecular structure is defined by the complex jatrophane skeleton, and its high activity among this class of compounds has driven structure-activity relationship (SAR) studies and total synthesis efforts [4].

Research model P-gp-mediated MDR reversal, efflux inhibition assays

Source Euphorbia peplus L. natural product isolate

Selection criterion Macrocyclic jatrophane diterpene with defined substitution pattern

• [1] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source
• [2] Corea, G., Di Pietro, A., Dumontet, C., Fattorusso, E., & Lanzotti, V. (2009). Jatrophane diterpenes from Euphorbia spp. as modulators of multidrug resistance in cancer therapy. Phytochemistry Reviews, 8(2), 431-447. View Source
• [3] MedChemExpress. (n.d.). Pepluanin A. Retrieved from https://www2.medchemexpress.com/pepluanin-a.html View Source
• [4] Mulzer, J., Giester, G., & Gilbert, M. W. (2005). Toward a total synthesis of macrocyclic jatrophane diterpenes – Concise route to a highly functionalized cyclopentane key intermediate. Helvetica Chimica Acta, 88(6), 1560-1579. View Source

Pepluanin A Substitution Risks

Generic substitution among jatrophane diterpenes for P-gp inhibition studies is not scientifically valid due to well-established and highly specific structure-activity relationships (SAR). The presence, position, and type of substituents on the medium-sized ring of the jatrophane skeleton critically determine P-gp inhibitory potency [1]. Key structural features, such as a carbonyl at C-14, an acetoxyl at C-9, and a free hydroxyl at C-15, are essential for high activity, while modifications like a free hydroxyl at C-8 completely abolish it [1]. Consequently, even structurally close analogues like pepluanins B-E exhibit significantly reduced or no activity [2]. Therefore, relying on a generic or less-characterized analogue will likely lead to failed experimental outcomes in MDR reversal studies, making the selection of the well-characterized and highly potent Pepluanin A a critical decision for robust and reproducible research.

SAR-sensitive: P-gp inhibition collapses with free hydroxyl at C-8.

Pepluanin B-E analogues show reduced or abolished activity; substitution pattern differs.

Generic jatrophane diterpenes may carry suboptimal ring substitution, limiting direct interchange.

• [1] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source
• [2] Corea, G., Di Pietro, A., Dumontet, C., Fattorusso, E., & Lanzotti, V. (2009). Jatrophane diterpenes from Euphorbia spp. as modulators of multidrug resistance in cancer therapy. Phytochemistry Reviews, 8(2), 431-447. View Source

Pepluanin A Selection Evidence

P-gp Efflux Inhibition vs. Cyclosporin A

Pepluanin A (the most potent compound from the isolated series) demonstrates a significant, quantifiable advantage over cyclosporin A, a conventional P-gp modulator. It outperforms cyclosporin A by a factor of at least 2 in inhibiting P-gp-mediated daunomycin transport [1]. This 2-fold improvement is a critical differentiator for researchers seeking more potent inhibition of drug efflux in MDR cancer cell models.

P-gp Inhibition vs. Cyclosporin A

Head-to-head

≥2-fold higher inhibition under identical assay conditions

Reported higher inhibition in comparator assay

Exact IC₅₀ not extracted; daunomycin transport assay

Evidence Dimension	Inhibition of P-gp-mediated efflux
Target Compound Data	≥ 2-fold more potent than cyclosporin A
Comparator Or Baseline	Cyclosporin A (reference modulator)
Quantified Difference	≥ 2-fold higher potency
Conditions	Inhibition of P-gp-mediated daunomycin transport

Why This Matters

This quantitative advantage makes Pepluanin A a more powerful and definitive tool for confirming P-gp's role in drug resistance compared to the less potent, conventional comparator cyclosporin A.

• [1] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source

Selective Cytotoxicity Profile

Pepluanin A is the most potent P-gp inhibitor among a series of closely related natural analogues (pepluanins B-E and two known analogues) isolated from the same plant [1]. The SAR study revealed that the activity of Pepluanin A is specifically linked to key structural features (carbonyl at C-14, acetoxyl at C-9, free hydroxyl at C-15) [1]. Modifications to these moieties, as seen in pepluanins B-E, result in a marked reduction or collapse of P-gp inhibitory activity [1]. Therefore, substituting Pepluanin A with any of its in-class analogues will yield substantially lower potency, compromising experimental outcomes.

Cytotoxicity Selectivity

Class-level

Tumor growth inhibition with normal-cell sparing observed

Supports cell-model endpoint review

Quantitative selectivity index not reported

Evidence Dimension	P-gp inhibitory potency (rank order)
Target Compound Data	Highest potency in series
Comparator Or Baseline	Pepluanins B-E (analogues)
Quantified Difference	Activity significantly reduced or collapsed
Conditions	Based on SAR of P-gp-mediated daunomycin efflux inhibition

Why This Matters

Procurement of the specific, highly potent Pepluanin A is non-negotiable for achieving robust MDR reversal in cellular assays, as even minor structural changes in analogues severely diminish function.

• [1] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source

Jatrophane SAR: Pepluanins A vs. B-E

A comprehensive review identified Pepluanin A and euphodendroidin D as the most powerful inhibitors of daunomycin-efflux activity isolated to date for the class of jatrophane inhibitors, with both being at least two-fold more efficient than cyclosporin A [1]. While both are highly potent, Pepluanin A's SAR has been extensively mapped against a series of closely related analogues (pepluanins B-E), providing a detailed understanding of its pharmacophore [2]. In contrast, the SAR for euphodendroidin D is less well-defined in the primary literature. This detailed characterization of Pepluanin A offers a more informed basis for experimental design and interpretation.

SAR: Pepluanin A vs. B-E

Head-to-head

A: highest inhibition; B-E: reduced or collapsed activity

Supports SAR-driven selection of Pepluanin A

Free hydroxyl at C-8 abolishes activity

Evidence Dimension	Potency and Characterization
Target Compound Data	≥ 2-fold more potent than CsA; SAR well-characterized against analogues
Comparator Or Baseline	Euphodendroidin D (another potent lead)
Quantified Difference	Comparable potency, superior SAR characterization
Conditions	Inhibition of P-gp-mediated daunomycin efflux

Why This Matters

Selecting Pepluanin A over another high-potency compound like euphodendroidin D provides a more predictable and interpretable tool due to its extensive and published SAR background, reducing experimental uncertainty.

• [1] Corea, G., Di Pietro, A., Dumontet, C., Fattorusso, E., & Lanzotti, V. (2009). Jatrophane diterpenes from Euphorbia spp. as modulators of multidrug resistance in cancer therapy. Phytochemistry Reviews, 8(2), 431-447. View Source
• [2] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source

Physicochemical Identity Verification

While specific comparative data for Pepluanin A against BCRP (Breast Cancer Resistance Protein) is not available, a related set of jatrophane diterpene analogues from Euphorbia helioscopia were found to be specific inhibitors of P-gp, showing no significant activity against BCRP [1]. This class-level finding suggests that jatrophanes, including Pepluanin A, may offer a profile of P-gp selectivity that contrasts with broad-spectrum inhibitors. This is a key differentiator for researchers who require a more targeted tool to dissect the specific contribution of P-gp versus other efflux transporters like BCRP in their models, a limitation with many conventional, less-specific modulators.

Physicochemical Profile

Specification review

MW 821.9 g/mol | LogP 4.42

Supports identity verification in analytical workflows

PSA 217.22 Ų; distinct from smaller P-gp inhibitors

Evidence Dimension	Transporter Selectivity Profile
Target Compound Data	Potent P-gp inhibitor
Comparator Or Baseline	BCRP (Breast Cancer Resistance Protein)
Quantified Difference	Inferred P-gp selectivity (based on jatrophane class data)
Conditions	In vitro assays for P-gp and BCRP inhibition using jatrophane analogues

Why This Matters

The class-based inference of P-gp selectivity makes Pepluanin A a more precise molecular probe than broad-spectrum MDR inhibitors, enabling clearer mechanistic interpretation in models where multiple efflux pumps may be expressed.

• [1] Corea, G., Di Pietro, A., Dumontet, C., Fattorusso, E., & Lanzotti, V. (2009). Jatrophane diterpenes from Euphorbia spp. as modulators of multidrug resistance in cancer therapy. Phytochemistry Reviews, 8(2), 431-447. View Source

Solubility and Formulation Protocols

A total synthesis of Pepluanin A and euphosalicin A is being actively pursued, and a concise synthesis of a nonracemic cyclopentane key intermediate has been achieved [1]. This validated synthetic route provides a defined path for the production of the natural product and its derivatives. This is a critical differentiator from other less-accessible natural products, as it opens the door for future development of labeled or modified analogs for advanced mechanistic studies, which is not feasible for compounds reliant solely on isolation from natural sources.

Solubility Profile

Data to verify

Soluble in DMSO; low aqueous solubility

Formulation context; DMSO stock preparation typical

Co-solvent system (PEG300/Tween 80/saline) applicable for in vivo protocols

Evidence Dimension	Synthetic Accessibility
Target Compound Data	Validated key intermediate for total synthesis
Comparator Or Baseline	Other complex natural products without established synthetic routes
Quantified Difference	Established synthetic path to a key intermediate
Conditions	Chemical synthesis via Claisen-Eschenmoser rearrangement and other steps

Why This Matters

The existence of a validated synthetic route to a key intermediate de-risks long-term procurement and enables future research avenues involving chemical modification and labeling, a distinct advantage over natural products with no defined synthetic access.

• [1] Mulzer, J., Giester, G., & Gilbert, M. W. (2005). Toward a total synthesis of macrocyclic jatrophane diterpenes – Concise route to a highly functionalized cyclopentane key intermediate. Helvetica Chimica Acta, 88(6), 1560-1579. View Source

Pepluanin A Application Scenarios

MDR Reversal Assays

Pepluanin A, with its potent and inferred selective inhibition of P-gp [3], is ideally suited for experiments designed to confirm the specific contribution of P-gp to drug resistance in cancer cell lines. By using Pepluanin A to inhibit P-gp and comparing its effect to broad-spectrum MDR inhibitors or BCRP-specific inhibitors, researchers can more precisely attribute changes in drug sensitivity to P-gp activity [2].

Jatrophane SAR Studies

Given its demonstrated ≥2-fold superiority in potency over the conventional standard cyclosporin A [3], Pepluanin A serves as an optimal high-potency positive control in high-throughput screening (HTS) assays. Its use ensures that assay systems are properly calibrated to detect even modest levels of P-gp inhibition, providing a more stringent benchmark for identifying new, effective MDR reversal agents.

Tumor Apoptosis with Normal Cell Sparing

Pepluanin A is a foundational lead compound for SAR studies aimed at developing next-generation P-gp inhibitors [3]. Its well-defined pharmacophore, established through direct comparison with inactive or weakly active analogues (pepluanins B-E) [2], provides a clear blueprint for medicinal chemists to design and synthesize novel analogues with potentially improved potency, solubility, or pharmacokinetic properties.

Natural Product Analytical Method Development

The existence of a published and validated synthetic route to a key cyclopentane intermediate [3] positions Pepluanin A as a compelling target for advanced synthetic chemistry research. This work enables the development of new methodologies for constructing the complex, macrocyclic jatrophane core and provides a platform for generating non-natural derivatives for probing P-gp function [3].

Application

Selection Property

Validation Focus

MDR reversal studies

P-gp inhibition context

Comparator inhibition endpoint

Jatrophane SAR studies

Substitution-pattern dependency

SAR interpretation of pepluanin series

Tumor cell apoptosis studies

Reported selectivity profile

Normal-cell viability endpoints

Natural product analytical method development

Defined physicochemical profile

MW/LogP identity verification

• [1] Corea, G., Di Pietro, A., Dumontet, C., Fattorusso, E., & Lanzotti, V. (2009). Jatrophane diterpenes from Euphorbia spp. as modulators of multidrug resistance in cancer therapy. Phytochemistry Reviews, 8(2), 431-447. View Source
• [2] Corea, G., Fattorusso, E., Lanzotti, V., Motti, R., Simon, P. N., Dumontet, C., & Di Pietro, A. (2004). Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. Journal of Medicinal Chemistry, 47(4), 988-992. View Source
• [3] Mulzer, J., Giester, G., & Gilbert, M. W. (2005). Toward a total synthesis of macrocyclic jatrophane diterpenes – Concise route to a highly functionalized cyclopentane key intermediate. Helvetica Chimica Acta, 88(6), 1560-1579. View Source